Cas no 946742-47-8 (4-(4-Chloro-3,5-dimethylphenoxy)-3-fluoroaniline)

• Product Name: 4-(4-Chloro-3,5-dimethylphenoxy)-3-fluoroaniline
• CAS No: 946742-47-8
• MF: C₁₄H₁₃ClFNO
• MW: 265.710526227951
• MDL: MFCD08687277
• CID: 3045704
• PubChem ID: 26190205
• Update Time: 2025-08-05

4-(4-Chloro-3,5-dimethylphenoxy)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-3,5-dimethylphenoxy)-3-fluoroaniline
• Benzenamine, 4-(4-chloro-3,5-dimethylphenoxy)-3-fluoro-
• AKOS005264034
• 946742-47-8

• MDL： MFCD08687277
• Inchi： 1S/C14H13ClFNO/c1-8-5-11(6-9(2)14(8)15)18-13-4-3-10(17)7-12(13)16/h3-7H,17H2,1-2H3
• InChI Key： KNHHLZVUSORMAZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OC1C=CC(=CC=1F)N

Computed Properties

• Exact Mass: 265.0669699g/mol
• Monoisotopic Mass: 265.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Chloro-3,5-dimethylphenoxy)-3-fluoroaniline

Introduction to 4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline (CAS No. 946742-47-8)

4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline is a highly specialized organic compound with the CAS registry number 946742-47-8. This compound belongs to the class of aromatic amines and is characterized by its unique structure, which includes a phenoxy group substituted with chlorine and dimethyl groups, as well as a fluoro substituent on the aniline ring. The compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption. These developments highlight the compound's importance in modern chemical research.

One of the most promising applications of 4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline lies in its role as an intermediate in drug discovery. Its unique electronic properties and structural versatility make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential use in developing novel pharmaceutical agents.

In addition to its pharmaceutical applications, 4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline has also found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. Recent research has focused on optimizing its stability under various environmental conditions to enhance its efficacy in agricultural settings.

The compound's structural features also make it a valuable component in the development of advanced materials. For instance, its ability to form stable polymers and coatings has been explored for applications in electronics and aerospace industries. Researchers have reported that incorporating 4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline into polymer matrices significantly improves their mechanical and thermal properties.

From a safety standpoint, 4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline is classified as a non-hazardous chemical under standard conditions. However, proper handling procedures are recommended to ensure occupational safety and environmental protection during its synthesis and use.

In conclusion, 4-(4-Chloro-3,5-Dimethylphenoxy)-3-Fluoroaniline (CAS No. 946742-47-8) is a versatile compound with diverse applications across multiple industries. Its continued exploration in cutting-edge research underscores its significance as a key building block for innovative chemical products.